molecular formula C13H10FNO3S B6233222 N-(benzenesulfonyl)-4-fluorobenzamide CAS No. 63209-91-6

N-(benzenesulfonyl)-4-fluorobenzamide

Cat. No. B6233222
CAS RN: 63209-91-6
M. Wt: 279.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(benzenesulfonyl)-4-fluorobenzamide, also known as 4-FBA, is an organic compound composed of a benzene ring with a sulfonyl group attached to the nitrogen atom and a fluorine atom attached to the fourth carbon atom. 4-FBA is a useful reagent in organic synthesis due to its ability to form stable sulfonyl fluorides, which can be used in a variety of reactions. It has a wide range of applications in the pharmaceutical, agrochemical and materials industries, as well as in the synthesis of biologically active compounds.

Scientific Research Applications

N-(benzenesulfonyl)-4-fluorobenzamide is a useful reagent for a variety of organic synthesis reactions, including the synthesis of sulfonyl fluorides and the formation of aryl ethers. It is also used in the synthesis of biologically active compounds, such as inhibitors of cyclooxygenase-2 (COX-2). N-(benzenesulfonyl)-4-fluorobenzamide has been used in the synthesis of a variety of pharmaceuticals, agrochemicals and materials.

Mechanism of Action

The reaction of N-(benzenesulfonyl)-4-fluorobenzamide with an appropriate nucleophile involves the formation of an intermediate sulfonyl fluoride, which can then be attacked by the nucleophile. The reaction is catalyzed by a base, such as sodium hydroxide, which serves to deprotonate the nitrogen atom of the sulfonyl group. The resulting sulfonyl fluoride is then attacked by the nucleophile, forming the desired product.
Biochemical and Physiological Effects
N-(benzenesulfonyl)-4-fluorobenzamide has been shown to have anti-inflammatory properties, as well as to inhibit the activity of cyclooxygenase-2 (COX-2). In addition, N-(benzenesulfonyl)-4-fluorobenzamide has been shown to have anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis.

Advantages and Limitations for Lab Experiments

The main advantage of using N-(benzenesulfonyl)-4-fluorobenzamide in organic synthesis is its ability to form stable sulfonyl fluorides, which can be used in a variety of reactions. In addition, N-(benzenesulfonyl)-4-fluorobenzamide is relatively inexpensive and readily available. The main limitation of N-(benzenesulfonyl)-4-fluorobenzamide is that it is a relatively reactive reagent, and care must be taken to ensure that it is handled properly.

Future Directions

Future research on N-(benzenesulfonyl)-4-fluorobenzamide could focus on the development of new synthetic methods for the preparation of sulfonyl fluorides, as well as on the development of new applications for N-(benzenesulfonyl)-4-fluorobenzamide in the synthesis of biologically active compounds. In addition, further research could be conducted to explore the potential therapeutic applications of N-(benzenesulfonyl)-4-fluorobenzamide, such as its use as an anti-inflammatory agent or as an inhibitor of cyclooxygenase-2 (COX-2). Finally, further research could be conducted to explore the potential toxicity of N-(benzenesulfonyl)-4-fluorobenzamide and to develop methods for its safe handling and disposal.

Synthesis Methods

The most common method for the synthesis of N-(benzenesulfonyl)-4-fluorobenzamide is the reaction of 4-fluorobenzoyl chloride with sodium benzenesulfonate in the presence of a base such as sodium hydroxide. This reaction yields a mixture of N-(benzenesulfonyl)-4-fluorobenzamide and the corresponding mono-substituted product, which can be separated by column chromatography. Alternatively, N-(benzenesulfonyl)-4-fluorobenzamide can be synthesized from 4-fluorobenzoic acid and sodium bisulfite in aqueous solution.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(benzenesulfonyl)-4-fluorobenzamide involves the reaction of 4-fluoroaniline with benzenesulfonyl chloride to form N-(benzenesulfonyl)-4-fluoroaniline, which is then reacted with benzoyl chloride to yield the final product.", "Starting Materials": [ "4-fluoroaniline", "benzenesulfonyl chloride", "benzoyl chloride", "diethyl ether", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Dissolve 4-fluoroaniline in diethyl ether and add a solution of benzenesulfonyl chloride in diethyl ether dropwise while stirring. Maintain the temperature at 0-5°C and continue stirring for 2 hours.", "Step 2: Add a solution of sodium bicarbonate in water to the reaction mixture and extract the product with diethyl ether. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and evaporate the solvent to obtain N-(benzenesulfonyl)-4-fluoroaniline.", "Step 3: Dissolve N-(benzenesulfonyl)-4-fluoroaniline in diethyl ether and add a solution of benzoyl chloride in diethyl ether dropwise while stirring. Maintain the temperature at 0-5°C and continue stirring for 2 hours.", "Step 4: Add a solution of sodium bicarbonate in water to the reaction mixture and extract the product with diethyl ether. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and evaporate the solvent to obtain N-(benzenesulfonyl)-4-fluorobenzamide." ] }

CAS RN

63209-91-6

Product Name

N-(benzenesulfonyl)-4-fluorobenzamide

Molecular Formula

C13H10FNO3S

Molecular Weight

279.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.